Cas no 497103-48-7 (2,6-Pyridinedicarboxylic acid,4-[[3,5-bis(phenylmethoxy)phenyl]methoxy]-, dimethyl ester)

2,6-Pyridinedicarboxylic acid,4-[[3,5-bis(phenylmethoxy)phenyl]methoxy]-, dimethyl ester structure
497103-48-7 structure
Product name:2,6-Pyridinedicarboxylic acid,4-[[3,5-bis(phenylmethoxy)phenyl]methoxy]-, dimethyl ester
CAS No:497103-48-7
MF:C30H27NO7
MW:513.537888765335
CID:1540047

2,6-Pyridinedicarboxylic acid,4-[[3,5-bis(phenylmethoxy)phenyl]methoxy]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2,6-Pyridinedicarboxylic acid,4-[[3,5-bis(phenylmethoxy)phenyl]methoxy]-, dimethyl ester
    • 2,6-Pyridinedicarboxylic acid, 4-[[3,5-bis(phenylmethoxy)phenyl]methoxy]-, 2,6-dimethyl ester
    • Inchi: 1S/C30H27NO7/c1-34-29(32)27-16-26(17-28(31-27)30(33)35-2)38-20-23-13-24(36-18-21-9-5-3-6-10-21)15-25(14-23)37-19-22-11-7-4-8-12-22/h3-17H,18-20H2,1-2H3
    • InChI Key: PTDAOZIJQAIUML-UHFFFAOYSA-N
    • SMILES: C1(C(OC)=O)=NC(C(OC)=O)=CC(OCC2=CC(OCC3=CC=CC=C3)=CC(OCC3=CC=CC=C3)=C2)=C1

Computed Properties

  • Exact Mass: 513.17881

Experimental Properties

  • Density: 1.244±0.06 g/cm3(Predicted)
  • Melting Point: 120-122 °C
  • Boiling Point: 684.6±50.0 °C(Predicted)
  • PSA: 93.18
  • pka: -0.08±0.10(Predicted)

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